Cas no 1797284-43-5 (3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide)

3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide is a synthetic organic compound featuring a benzamide core substituted with a cyano group at the 3-position and a 2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl moiety. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both cyano and hydroxyl groups enhances reactivity, facilitating further derivatization. The 2-oxopyridine component may contribute to binding interactions in target applications. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound is typically characterized by high purity and stability under standard storage conditions.

3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide structure

1797284-43-5 structure

Product Name:3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide

CAS No:1797284-43-5

MF:C₁₆H₁₅N₃O₃

MW:297.308603525162

CID:5372999

Update Time:2025-11-06

3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide
- Inchi： 1S/C16H15N3O3/c17-9-12-4-3-5-13(8-12)16(22)18-10-14(20)11-19-7-2-1-6-15(19)21/h1-8,14,20H,10-11H2,(H,18,22)
- InChI Key： BZZQIUXEQSUNDK-UHFFFAOYSA-N
- SMILES： C(NCC(O)CN1C(=O)C=CC=C1)(=O)C1=CC=CC(C#N)=C1

Computed Properties

Exact Mass: 297.111
Monoisotopic Mass: 297.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 532
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 93.4A^2

Experimental Properties

Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 652.4±55.0 °C(Predicted)
pka: 13.31±0.46(Predicted)

3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6465-0253-2μmol	3-cyano-N-[2-hydroxy-3-(2-oxo-1,2-dihydropyridin-1-yl)propyl]benzamide	1797284-43-5	90%+	2μl	$85.5	2023-04-25
Life Chemicals	F6465-0253-5μmol	3-cyano-N-[2-hydroxy-3-(2-oxo-1,2-dihydropyridin-1-yl)propyl]benzamide	1797284-43-5	90%+	5μl	$94.5	2023-04-25
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Life Chemicals	F6465-0253-1mg	3-cyano-N-[2-hydroxy-3-(2-oxo-1,2-dihydropyridin-1-yl)propyl]benzamide	1797284-43-5	90%+	1mg	$81.0	2023-04-25
Life Chemicals	F6465-0253-2mg	3-cyano-N-[2-hydroxy-3-(2-oxo-1,2-dihydropyridin-1-yl)propyl]benzamide	1797284-43-5	90%+	2mg	$88.5	2023-04-25
Life Chemicals	F6465-0253-3mg	3-cyano-N-[2-hydroxy-3-(2-oxo-1,2-dihydropyridin-1-yl)propyl]benzamide	1797284-43-5	90%+	3mg	$94.5	2023-04-25
Life Chemicals	F6465-0253-4mg	3-cyano-N-[2-hydroxy-3-(2-oxo-1,2-dihydropyridin-1-yl)propyl]benzamide	1797284-43-5	90%+	4mg	$99.0	2023-04-25
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Life Chemicals	F6465-0253-10mg	3-cyano-N-[2-hydroxy-3-(2-oxo-1,2-dihydropyridin-1-yl)propyl]benzamide	1797284-43-5	90%+	10mg	$118.5	2023-04-25

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Additional information on 3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide

Comprehensive Overview of 3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide (CAS No. 1797284-43-5)

3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide (CAS No. 1797284-43-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its cyano group and pyridinyl moiety, is often explored for its role in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeting specific enzymes or receptors.

The compound's chemical structure includes a benzamide core linked to a hydroxypropyl chain and a 2-oxo-1(2H)-pyridinyl group. This combination of functional groups contributes to its solubility and binding affinity, which are critical factors in its potential therapeutic applications. Recent studies have highlighted its relevance in neurological disorders and inflammatory conditions, aligning with current trends in precision medicine and personalized healthcare.

In the context of AI-driven drug discovery, 3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide has been a subject of computational modeling and virtual screening. These approaches leverage machine learning algorithms to predict its interactions with biological targets, reducing the time and cost associated with traditional lab experiments. This aligns with the growing demand for efficient drug development methodologies, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in green chemistry. With increasing focus on sustainable synthesis, researchers are investigating eco-friendly methods to produce 3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide. This includes optimizing reaction conditions to minimize waste and energy consumption, addressing the global push for environmentally responsible practices in chemical manufacturing.

From a commercial perspective, the demand for high-purity 3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide is rising, particularly among contract research organizations (CROs) and pharmaceutical companies. Its applications in preclinical studies and target validation make it a valuable asset in the drug development pipeline. Suppliers and manufacturers are increasingly focusing on quality control and regulatory compliance to meet industry standards.

In summary, 3-Cyano-N-[2-hydroxy-3-(2-oxo-1(2H)-pyridinyl)propyl]benzamide (CAS No. 1797284-43-5) represents a versatile compound with broad implications in modern medicine and biotechnology. Its structural complexity and functional diversity position it as a key player in advancing therapeutic innovations and scientific research. As the field evolves, this compound is likely to remain at the forefront of discussions in drug design and molecular biology.